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Abstract
4-Hydroxy-3-methoxybenzylamine Hydrochloride (Vanillylamine HCl) serves as a foundational

scaffold in the synthesis of vanilloid-class pharmaceuticals.[1] Its primary utility lies in the

production of Nonivamide (Pelargonic acid vanillylamide), a potent TRPV1 agonist used in

analgesic therapeutics and circulatory stimulants. This guide provides a rigorous technical

analysis of its physicochemical properties, industrial synthesis via reductive amination,

downstream applications, and quality control protocols.

Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7][8][9][10][11]
Vanillylamine HCl (CAS: 7149-10-2) is the hydrochloride salt of vanillylamine.[2][3] It is

characterized by a vanilloid moiety—a benzene ring substituted with a hydroxyl group at

position 4 and a methoxy group at position 3—linked to an aminomethyl group.

Table 1: Core Chemical Specifications
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Parameter Specification

IUPAC Name
4-(Aminomethyl)-2-methoxyphenol

hydrochloride

Common Name Vanillylamine Hydrochloride

CAS Number 7149-10-2

Molecular Formula C₈H₁₁NO₂[4][5][6] · HCl

Molecular Weight 189.64 g/mol

Appearance White to off-white crystalline powder

Melting Point 219–221 °C (with decomposition)

Solubility
Highly soluble in water, ethanol; sparingly

soluble in non-polar organic solvents.

pKa ~9.5 (amine group), ~10.0 (phenolic hydroxyl)

Hygroscopicity Moderate; requires desiccant storage.

Synthetic Pathways: From Vanillin to Amine
The industrial synthesis of Vanillylamine HCl predominantly follows a reductive amination

pathway starting from Vanillin (4-hydroxy-3-methoxybenzaldehyde).[7] The two-step oxime

route is preferred for its high yield and purity profile compared to direct reductive amination.

Validated Protocol: The Oxime Route
This method minimizes the formation of secondary amine by-products common in direct

amination.

Step 1: Oximation
Reaction: Vanillin + Hydroxylamine HCl → Vanillin Oxime + H₂O + HCl

Reagents: Vanillin, Hydroxylamine Hydrochloride, Sodium Acetate (buffer).

Solvent: Ethanol/Water or Glacial Acetic Acid.
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Conditions: 30–35°C for 2–4 hours.

Mechanism: Nucleophilic attack of the hydroxylamine nitrogen on the aldehyde carbonyl,

followed by dehydration.

Step 2: Catalytic Hydrogenation
Reaction: Vanillin Oxime + 2H₂ → Vanillylamine

Catalyst: 10% Pd/C or Raney Nickel.

Conditions: 4 bar H₂ pressure, 40–50°C.

Acidification: The resulting free base is treated with concentrated HCl to precipitate the

stable hydrochloride salt.

Visualization: Synthesis Workflow

Vanillin
(Starting Material)

Vanillin Oxime
(Intermediate)

Condensation

Hydroxylamine
HCl

Vanillylamine
(Free Base)

Hydrogenation

H₂ / Pd/C
(Reduction) Vanillylamine HCl

(Final Product)

Salt Formation

HCl
(Acidification)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of Vanillylamine HCl via the oxime intermediate, ensuring high

selectivity.

Pharmaceutical Utility: Synthesis of Nonivamide
The primary pharmaceutical application of Vanillylamine HCl is its role as the amine precursor

in the synthesis of Nonivamide (synthetic Capsaicin). Nonivamide acts as a TRPV1 receptor

agonist, depleting Substance P in sensory neurons to provide analgesic effects.
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Reaction Mechanism: Schotten-Baumann Acylation
To synthesize Nonivamide, Vanillylamine HCl is coupled with Nonanoyl Chloride (Pelargonyl

Chloride).

Reaction: Vanillylamine HCl + Nonanoyl Chloride + 2 NaOH → Nonivamide + NaCl + 2 H₂O

Criticality of pH: The reaction requires a basic environment (pH 8–10) to neutralize the HCl

released and keep the amine nucleophilic, while avoiding hydrolysis of the acid chloride or

the phenolic ester formation.

Phase Transfer: Often performed in a biphasic system (Water/Dichloromethane) to separate

the inorganic salts from the organic product.

Visualization: Downstream Application
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Figure 2: Coupling workflow for Nonivamide synthesis. The base neutralizes HCl, driving the

reaction forward.

Quality Control & Analytical Methods
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Ensuring the purity of Vanillylamine HCl is critical, as impurities (e.g., residual Vanillin) can form

side products in downstream synthesis.

HPLC Method Parameters
High-Performance Liquid Chromatography (HPLC) is the gold standard for assay and impurity

profiling.

Parameter Condition

Column
C18 Reverse Phase (e.g., 250mm x 4.6mm,

5µm)

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient 5% B to 60% B over 20 min

Flow Rate 1.0 mL/min

Detection UV @ 280 nm (Absorption max for vanilloid ring)

Retention Time ~4.5 min (Vanillylamine); ~9.0 min (Vanillin)

Impurity Profile
Vanillin: Starting material carryover. Limit: < 0.5%.

Vanillin Oxime: Intermediate carryover. Limit: < 0.5%.

Bis-vanillylamine: Dimer impurity formed during reduction. Limit: < 0.2%.

Visualization: QC Decision Logic
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Figure 3: Quality control decision tree for evaluating Vanillylamine HCl batches.

Handling & Stability
Storage: Vanillylamine HCl is hygroscopic. It must be stored in tightly sealed containers,

preferably with desiccant packs, at controlled room temperature (15–25°C).

Stability: Stable under recommended storage conditions for 2 years. Aqueous solutions

should be prepared fresh as the amine can oxidize over time, turning the solution

yellow/brown.

Safety: The compound is an irritant to eyes, skin, and the respiratory tract.[7] Standard PPE

(gloves, goggles, dust mask) is mandatory during handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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